Cas no 1603324-59-9 (1-(1-butoxy-2-iodoethyl)-3-methylbenzene)

• Product Name: 1-(1-butoxy-2-iodoethyl)-3-methylbenzene
• CAS No: 1603324-59-9
• MF: C₁₃H₁₉IO
• MW: 318.193836450577
• CID: 5820479
• PubChem ID: 114772086
• Update Time: 2025-07-09

1-(1-butoxy-2-iodoethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-butoxy-2-iodoethyl)-3-methylbenzene
• 1603324-59-9
• EN300-1133841

• Inchi： 1S/C13H19IO/c1-3-4-8-15-13(10-14)12-7-5-6-11(2)9-12/h5-7,9,13H,3-4,8,10H2,1-2H3
• InChI Key： KHWLKSXGBCXUMN-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C)C=1)OCCCC

Computed Properties

• Exact Mass: 318.04806g/mol
• Monoisotopic Mass: 318.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-butoxy-2-iodoethyl)-3-methylbenzene

Comprehensive Overview of 1-(1-Butoxy-2-iodoethyl)-3-methylbenzene (CAS No. 1603324-59-9)

1-(1-Butoxy-2-iodoethyl)-3-methylbenzene (CAS No. 1603324-59-9) is an organoiodine compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique butoxy-iodoethyl and methylbenzene functional groups, has garnered attention for its versatility in cross-coupling reactions and as a building block for complex molecular architectures. Researchers and industries are increasingly exploring its potential due to its stability and reactivity under controlled conditions.

The growing interest in 1-(1-Butoxy-2-iodoethyl)-3-methylbenzene aligns with the broader trend of sustainable chemistry and green synthesis. As the demand for eco-friendly reagents rises, this compound's role in minimizing waste and improving atom economy is being studied. Its iodoethyl moiety, in particular, is pivotal for C-C bond formation, a key step in drug discovery and material science. Recent publications highlight its utility in palladium-catalyzed reactions, a hotspot in modern organic chemistry.

From an analytical perspective, CAS No. 1603324-59-9 exhibits distinct spectroscopic properties, making it identifiable via NMR and mass spectrometry. These features are critical for quality control in industrial applications. Users frequently search for "synthesis of 1-(1-butoxy-2-iodoethyl)-3-methylbenzene" or "safety data for CAS 1603324-59-9," reflecting the need for practical and safety-related information. Notably, its compatibility with flow chemistry systems—a trending topic in lab automation—further enhances its appeal.

In pharmaceutical contexts, 1-(1-Butoxy-2-iodoethyl)-3-methylbenzene serves as an intermediate for bioactive molecules. Its structural flexibility allows modifications targeting kinase inhibitors and antiviral agents, areas of high interest post-pandemic. SEO-optimized queries like "applications of iodinated benzene derivatives" or "butoxy-iodoethyl compounds in drug development" underscore its relevance. The compound’s lipophilicity and solubility profiles are also frequently discussed in formulation studies.

Beyond pharmaceuticals, this compound finds niche uses in advanced material science, particularly in liquid crystals and polymeric additives. Its thermal stability and electronic properties make it suitable for optoelectronic devices, a field experiencing rapid growth due to renewable energy demands. Researchers often inquire about "1603324-59-9 supplier" or "technical specifications of iodinated aromatic compounds," indicating commercial and academic demand.

Regulatory compliance is another critical aspect. While 1-(1-Butoxy-2-iodoethyl)-3-methylbenzene is not classified as hazardous under major frameworks, proper handling guidelines are emphasized in SDS documentation. Environmental persistence and biodegradability data remain under investigation, aligning with global ESG (Environmental, Social, and Governance) trends. Queries such as "eco-toxicity of iodinated organics" reflect this concern.

In summary, CAS No. 1603324-59-9 represents a multifaceted tool for chemists, bridging gaps between academic research and industrial innovation. Its integration into high-throughput screening and catalysis continues to inspire novel methodologies, ensuring its prominence in peer-reviewed literature and patent filings. As synthetic strategies evolve, so too will the applications of this remarkable compound.